Cas no 68774-79-8 (8-Amino-1,2,4-triazolo4,3-apyrazine)

• Product Name: 8-Amino-1,2,4-triazolo4,3-apyrazine
• CAS No: 68774-79-8
• MF: C₅H₅N₅
• MW: 135.126699209213
• MDL: MFCD09999200
• CID: 525233
• PubChem ID: 325680
• Update Time: 2025-10-29

8-Amino-1,2,4-triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 8-Amino-1,2,4-triazolo[4,3-a]pyrazine
• [1,2,4]Triazolo[4,3-a]pyrazin-8-amine
• 8-Amino-s-triazol <4,3a> pyrazin
• NSC294775
• A866978
• SCHEMBL21082025
• NSC-294775
• DTXSID30315477
• 68774-79-8
• DS-0367
• MFCD09999200
• FT-0646479
• AKOS006305228
• SY076867
• 8-Amino-1,2,4-triazolo4,3-apyrazine

• MDL： MFCD09999200
• Inchi： 1S/C5H5N5/c6-4-5-9-8-3-10(5)2-1-7-4/h1-3H,(H2,6,7)
• InChI Key： RDUBUZQXHRTBOB-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C(N)=NC=C2

Computed Properties

• Exact Mass: 135.05400
• Monoisotopic Mass: 135.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.74
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.88
• PSA: 69.10000
• LogP: 0.28770

Additional information on 8-Amino-1,2,4-triazolo4,3-apyrazine

8-Amino-1,2,4-Triazolo[4,3-a]Pyrazine: A Comprehensive Overview

The compound 8-Amino-1,2,4-Triazolo[4,3-a]Pyrazine, also known by its CAS number 68774-79-8, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug design and advanced materials. Recent studies have highlighted its role in the development of novel pharmaceutical agents and its ability to serve as a building block for more complex molecular architectures.

The structure of 8-Amino-1,2,4-Triazolo[4,3-a]Pyrazine consists of a fused ring system comprising a triazole and pyrazine moiety. The amino group at the 8-position introduces additional functionalization possibilities, making it a versatile compound for chemical modifications. Researchers have explored its reactivity under various conditions, revealing its potential as a precursor for synthesizing bioactive molecules. For instance, the compound has been utilized in the construction of ligands for metalloenzymes and as a component in anti-cancer drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 8-Amino-1,2,4-Triazolo[4,3-a]Pyrazine. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale applications. Furthermore, computational studies have provided insights into the electronic properties of this compound, aiding in its application in organic electronics.

In the realm of pharmacology, 8-Amino-1,2,4-Triazolo[4,3-a]Pyrazine has shown promise as a lead compound for developing drugs targeting specific biological pathways. Its ability to interact with proteins through hydrogen bonding and π-π interactions makes it an attractive candidate for drug design. Preclinical studies have demonstrated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. These findings underscore its importance in contemporary drug discovery efforts.

Beyond pharmacology, this compound has found applications in materials science. Its aromaticity and heteroatom-rich structure contribute to its use in designing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Researchers have exploited its ability to act as a ligand for transition metals to create porous materials with applications in gas storage and catalysis. The integration of 8-Amino-1,2,4-Triazolo[4,3-a]Pyrazine into MOFs has opened new avenues for sustainable energy solutions.

The environmental impact of synthesizing and using 8-Amino-1,2,4-Triazolo[4,a]Pyrazine has also been a focus of recent research. Studies aim to develop greener synthesis routes that minimize waste and energy consumption. Additionally, researchers are investigating the biodegradation pathways of this compound to ensure its safe integration into industrial processes without adverse environmental effects.

In conclusion, 8-Amino-1,a-Triazolo[4,a]Pyrazine (CAS No: 68774-79-8) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its structural versatility and functional group diversity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis methods,Amino-Triazolopyrazine is poised to play an increasingly important role in advancing both therapeutic development and materials innovation.